Cas no 2228196-50-5 (2-(2-bromo-4-methylphenyl)ethane-1-thiol)

• Product Name: 2-(2-bromo-4-methylphenyl)ethane-1-thiol
• CAS No: 2228196-50-5
• MF: C₉H₁₁BrS
• MW: 231.152640581131
• CID: 6046828
• PubChem ID: 165643851
• Update Time: 2025-05-20

2-(2-bromo-4-methylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-methylphenyl)ethane-1-thiol
• EN300-1905242
• 2228196-50-5

• Inchi： 1S/C9H11BrS/c1-7-2-3-8(4-5-11)9(10)6-7/h2-3,6,11H,4-5H2,1H3
• InChI Key： AAFHYEMPSFJNBP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CCS

Computed Properties

• Exact Mass: 229.97648g/mol
• Monoisotopic Mass: 229.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 1Ų

Additional information on 2-(2-bromo-4-methylphenyl)ethane-1-thiol

2-(2-Bromo-4-Methylphenyl)ethane-1-thiol

The compound 2-(2-bromo-4-methylphenyl)ethane-1-thiol (CAS No: 2228196-50-5) is a versatile organic sulfur-containing compound with significant applications in various fields of chemistry and materials science. This compound, often abbreviated as BMET (BromoMethylEthylThiol), is characterized by its unique structure, which combines a bromo-substituted aromatic ring with a thiol group. The presence of the thiol (-SH) functional group imparts it with reactivity and versatility, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of BMET in the development of advanced materials, particularly in the realm of nanotechnology and surface modification. Researchers have explored its potential as a precursor for the synthesis of low-dimensional materials, such as graphene oxide derivatives and transition metal dichalcogenides (TMDs). The thiol group in BMET facilitates strong interactions with metal surfaces, making it an ideal candidate for applications in surface functionalization and catalysis.

In terms of physical properties, BMET exhibits a melting point of approximately 78°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane, chloroform, and DMF is relatively high, which enhances its utility in solution-based chemical reactions. The compound is also stable under normal storage conditions but should be protected from moisture and oxygen to prevent degradation.

The synthesis of BMET typically involves a two-step process: bromination of an aromatic ring followed by thiolation. Recent studies have demonstrated that the use of microwave-assisted synthesis can significantly improve the yield and purity of BMET, reducing reaction times by up to 50%. This method has been widely adopted in academic and industrial settings due to its efficiency and scalability.

One of the most promising applications of BMET lies in its use as a precursor for the synthesis of thiol-based polymers and copolymers. These materials exhibit excellent mechanical properties and thermal stability, making them suitable for high-performance applications such as aerospace components and electronic devices. Additionally, BMET has been employed as a ligand in homogeneous catalysis, where it enhances the activity and selectivity of metal catalysts in key industrial processes like olefin polymerization.

Recent research has also explored the use of BMET in bio-related applications. For instance, it has been utilized as a stabilizing agent for nanoparticles used in drug delivery systems. The thiol group enables strong interactions with biological membranes, enhancing the targeting efficiency of these nanoparticles while minimizing toxicity to healthy cells.

In conclusion, 2-(2-bromo-4-methylphenyl)ethane-1-thiol (CAS No: 2228196-50-5) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern materials science and organic chemistry.